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Compound of Interest

Compound Name: MI-538

Cat. No.: B609027

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of MI-538, a potent and selective inhibitor of the menin-Mixed Lineage
Leukemia (MLL) interaction, using Dimethyl Sulfoxide (DMSO) as the solvent.

Introduction

MI-538 is a small molecule inhibitor that disrupts the protein-protein interaction between menin
and MLL fusion proteins, which is critical for the proliferation of MLL-rearranged leukemias.[1]
[2][3] By inhibiting this interaction, MI-538 leads to the downregulation of key target genes,
such as Hoxa9 and Meisl, and subsequently inhibits the growth of MLL leukemia cells.[1][4]
Accurate preparation of MI-538 stock solutions is crucial for ensuring reproducible and reliable
experimental results in both in vitro and in vivo studies.

MI-538 Quantitative Data

The following table summarizes the key quantitative data for MI-538.
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Property Value Reference
Molecular Weight 566.60 g/mol [5]

IC50 (Menin-MLL) 21 nM [1][2][5]
GI50 (MLL leukemia cells) 83 nM [1]

Binding Affinity (Kd) 6.5 nM [1][5]
Solubility in DMSO Up to 100 mg/mL (176.49 mM)  [6]

Experimental Protocol: Preparation of MI-538 Stock
Solution

This protocol details the steps for preparing a 10 mM stock solution of MI-538 in DMSO.
Materials:

e MI-538 powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom polypropylene or glass vials

o Calibrated analytical balance

o Vortex mixer

» Ultrasonic water bath (optional, but recommended)[6]

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

» Pre-warming MI-538: Before opening, allow the vial of MI-538 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming on the
compound.
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» Weighing MI-538: In a fume hood, carefully weigh the desired amount of MI-538 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 5.67 mg of MI-538.

e Adding DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the
MI-538 powder. To continue the example, add 1 mL of DMSO to the 5.67 mg of MI-538. It is
recommended to use newly opened DMSO to ensure it is not hygroscopic, which can impact
solubility.[6]

» Dissolution: Securely cap the vial and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, place the vial in an
ultrasonic water bath for 5-10 minutes.[6] Visually inspect the solution to ensure it is clear
and free of particulates.

 Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile polypropylene tubes. This minimizes freeze-thaw cycles which can degrade the
compound.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[1]

Stock Solution Preparation Table:

The following table provides the required mass of MI-538 for preparing different volumes of
common stock concentrations.
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Desired Concentration Volume Mass of MI-538 Required

1mM 1mL 0.567 mg

5 mM 1mL 2.835mg

10 mM 1mL 5.67 mg

1mM 5mL 2.835mg

5 mM 5mL 14.175 mg

10 mM 5mL 28.35 mg
Visualizations
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Workflow for Preparing MI-538 Stock Solution
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Caption: Experimental workflow for MI-538 stock solution preparation.
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Mechanism of Action of MI-538
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Caption: MI-538 signaling pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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